![molecular formula C22H22N2O5 B2762931 (Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one CAS No. 896814-72-5](/img/structure/B2762931.png)
(Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-6-hydroxy-7-((3-methylpiperidin-1-yl)methyl)-2-(4-nitrobenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H22N2O5 and its molecular weight is 394.427. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Characterization
Benzofuran derivatives exhibit significant interest due to their diverse biological activities. The synthesis and characterization of these compounds, including their molecular structures and properties, form the basis for understanding their potential applications. For instance, Hayvalı et al. (2010) detailed the synthesis, spectroscopic, and crystallographic characterizations of 4-nitrobenzylidene derivatives, providing insights into their chemical behavior and potential for further modification and application in various fields, including pharmaceuticals and materials science (Hayvalı et al., 2010).
Biological Activities
Benzofuran derivatives are known for their wide range of biological activities, which makes them valuable for drug development and other therapeutic applications. For example, compounds isolated from Gastrodia elata have shown inhibitory activities against DNA topoisomerases I and II, suggesting potential applications in cancer therapy due to their ability to interfere with DNA replication in cancer cells (Lee et al., 2007).
Antimicrobial and Antitumor Activities
The search for new antimicrobial and antitumor agents is a crucial area of pharmaceutical research. Benzofuran derivatives, due to their structural diversity, have been explored for these activities. Xia et al. (2011) reported on compounds from the mangrove endophytic fungus Nigrospora sp., showing moderate antitumor and antimicrobial activities, highlighting the potential of benzofuran derivatives in the development of new therapeutic agents (Xia et al., 2011).
Synthetic Methodologies
Advancements in synthetic methodologies for benzofuran derivatives enable the development of novel compounds with potential applications in medicinal chemistry. Davies et al. (2012) demonstrated asymmetric syntheses of 3,4-syn- and 3,4-anti-3-substituted-4-aminopiperidin-2-ones, showcasing the versatility of synthetic approaches in creating complex molecules that could serve as building blocks for pharmaceuticals (Davies et al., 2012).
Protective Groups in Synthesis
The use of 4-nitrobenzyl groups for the protection of hydroxyl functions in synthetic chemistry is notable, as it enables selective modifications of molecules, which is crucial for the synthesis of complex organic compounds. Kukase et al. (1990) discussed the versatile use of 4-nitrobenzyl group for this purpose, indicating its importance in the synthesis of potentially biologically active molecules (Kukase et al., 1990).
properties
IUPAC Name |
(2Z)-6-hydroxy-7-[(3-methylpiperidin-1-yl)methyl]-2-[(4-nitrophenyl)methylidene]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O5/c1-14-3-2-10-23(12-14)13-18-19(25)9-8-17-21(26)20(29-22(17)18)11-15-4-6-16(7-5-15)24(27)28/h4-9,11,14,25H,2-3,10,12-13H2,1H3/b20-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGQMNGYDIPOYFQ-JAIQZWGSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)[N+](=O)[O-])C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCCN(C1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)[N+](=O)[O-])/C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.